Cas no 7226-32-6 (Iron(4+);nitroxyl anion;5,10,15-tris(2,6-dichlorophenyl)corrin-21,23,24-triide)

• Product Name: Iron(4+);nitroxyl anion;5,10,15-tris(2,6-dichlorophenyl)corrin-21,23,24-triide
• CAS No: 7226-32-6
• MF: C₃₇H₁₇Cl₆FeN₅O
• MW: 816.126783132553
• CID: 2619980
• Update Time: 2023-08-07

Iron(4+);nitroxyl anion;5,10,15-tris(2,6-dichlorophenyl)corrin-21,23,24-triide Chemical and Physical Properties

Names and Identifiers

• Iron(4+);nitroxyl anion;5,10,15-tris(2,6-dichlorophenyl)corrin-21,23,24-triide

• Inchi： 1S/C37H17Cl6N4.Fe.NO/c38-18-4-1-5-19(39)32(18)35-26-12-10-24(44-26)25-11-13-27(45-25)36(33-20(40)6-2-7-21(33)41)29-15-17-31(47-29)37(30-16-14-28(35)46-30)34-22(42)8-3-9-23(34)43;;1-2/h1-17H;;/q-3;+4;-1/b25-24-,35-26+,35-28+,36-27+,36-29+,37-30+,37-31+;;
• InChI Key： BMJKZAWIVVDVPG-UNFHWNMOSA-N
• SMILES： [Fe+4].ClC1C=CC=C(C=1C1C2C=CC(=C(C3C(=CC=CC=3Cl)Cl)C3=CC=C(C4=CC=C(C(C5C(=CC=CC=5Cl)Cl)=C5C=CC=1[N-]5)[N-]4)[N-]3)N=2)Cl.O=[N-] |c:12,44,t:40|

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 50
• Rotatable Bond Count: 3
• Complexity: 976
• Topological Polar Surface Area: 34